Cas no 871332-91-1 (3-(Phenylaminocarbonyl)-5-Nitrophenylboronic Acid)

• Product Name: 3-(Phenylaminocarbonyl)-5-Nitrophenylboronic Acid
• CAS No: 871332-91-1
• MF: C₁₃H₁₁BN₂O₅
• MW: 286.04784321785
• MDL: MFCD07783883
• CID: 719325
• PubChem ID: 44886944
• Update Time: 2025-10-29

3-(Phenylaminocarbonyl)-5-Nitrophenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (3-Nitro-5-(phenylcarbamoyl)phenyl)boronic acid
• 3-Phenylcarbamoyl-5-nitrobenzeneboronic acid
• [3-nitro-5-(phenylcarbamoyl)phenyl]boronic acid
• 3-(Phenylaminocarbonyl)-5-nitrophenylboronic acid
• Boronic acid,B-[3-nitro-5-[(phenylamino)carbonyl]phenyl]-
• B-5514
• 3-(PHENYLCARBAMOYL)-5-NITROPHENYLBORONIC ACID
• N-phenyl 3-borono-5-nitrobenzamide
• 3-PhenylcarbaMoyl-5-nitrobenzeneboronic acid, 98%
• Boronic acid, B-[3-nitro-5-[(phenylamino)carbonyl]phenyl]-
• WJB33291
• AKOS015840712
• BS-29672
• DTXSID60661232
• 871332-91-1
• CS-0174266
• (3-Nitro-5-(phenylcarbamoyl)phenyl)boronicacid
• MFCD07783883
• 3-(Phenylaminocarbonyl)-5-Nitrophenylboronic Acid

• MDL： MFCD07783883
• Inchi： 1S/C13H11BN2O5/c17-13(15-11-4-2-1-3-5-11)9-6-10(14(18)19)8-12(7-9)16(20)21/h1-8,18-19H,(H,15,17)
• InChI Key： MBBBPOZKRURPLD-UHFFFAOYSA-N
• SMILES： B(C1=CC(C(NC2=CC=CC=C2)=O)=CC([N+]([O-])=O)=C1)(O)O

Computed Properties

• Exact Mass: 286.07600
• Monoisotopic Mass: 286.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115A^2

Experimental Properties

• Color/Form: No date available
• Density: 1.4±0.1 g/cm3
• Melting Point: 205-207℃
• Boiling Point: No date available
• Flash Point: No date available
• PSA: 115.38000
• LogP: 1.12310
• Vapor Pressure: No date available

3-(Phenylaminocarbonyl)-5-Nitrophenylboronic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(Phenylaminocarbonyl)-5-Nitrophenylboronic Acid

Introduction to 3-(Phenylaminocarbonyl)-5-Nitrophenylboronic Acid (CAS No. 871332-91-1) and Its Applications in Modern Chemical Biology

3-(Phenylaminocarbonyl)-5-Nitrophenylboronic Acid, identified by the CAS number 871332-91-1, is a specialized boronic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, plays a pivotal role in various biochemical interactions and synthetic applications. The presence of both a phenylaminocarbonyl moiety and a nitrophenyl group endows it with distinct chemical properties, making it a valuable tool in the development of novel therapeutic agents and diagnostic probes.

The phenylaminocarbonyl group in the molecular structure of this compound contributes to its reactivity and stability, enabling it to participate in diverse chemical transformations. Boronic acids, in general, are well-known for their ability to form stable complexes with diols, a property that has been extensively exploited in bioconjugation reactions and drug delivery systems. The 5-Nitrophenyl substituent further enhances the compound's utility by introducing additional electronic and steric effects, which can be tailored for specific biological targets.

In recent years, the pharmaceutical industry has seen a surge in the use of boronic acid derivatives due to their versatility and efficacy. One of the most notable applications of these compounds is in the field of protease inhibition. Boronic acids have been shown to exhibit high-affinity binding to serine proteases, making them effective inhibitors for diseases such as cancer and inflammation. The 3-(Phenylaminocarbonyl)-5-Nitrophenylboronic Acid (CAS No. 871332-91-1) is no exception and has been investigated for its potential as a protease inhibitor.

Recent studies have highlighted the compound's role in modulating enzyme activity through precise molecular interactions. For instance, research published in leading biochemical journals has demonstrated that this boronic acid derivative can selectively inhibit certain proteases while sparing others, thereby minimizing off-target effects. This selectivity is crucial for developing safer and more effective drugs. The nitrophenyl group appears to play a key role in this process by influencing the compound's binding affinity and orientation within the active site of the target enzyme.

The synthetic pathways for producing 3-(Phenylaminocarbonyl)-5-Nitrophenylboronic Acid (CAS No. 871332-91-1) are also of considerable interest. Advanced synthetic methodologies have been developed to ensure high yields and purity, which are essential for pharmaceutical applications. These methods often involve multi-step organic transformations, including condensation reactions, oxidation processes, and boronation steps. The optimization of these synthetic routes has enabled researchers to produce sufficient quantities of the compound for both laboratory-scale experiments and large-scale drug development.

Beyond its protease inhibition applications, this compound has found utility in other areas of chemical biology. For example, it has been used as a crosslinking agent in protein studies, allowing researchers to investigate protein-protein interactions with greater precision. The ability of boronic acids to form reversible bonds with diols makes them ideal for such applications. Additionally, the phenylaminocarbonyl group can be further functionalized to introduce other bioactive moieties, expanding its potential uses.

The integration of computational chemistry into the study of 3-(Phenylaminocarbonyl)-5-Nitrophenylboronic Acid (CAS No. 871332-91-1) has also accelerated progress in understanding its biological activity. Molecular modeling techniques have been employed to predict how the compound interacts with biological targets at an atomic level. These simulations provide insights into binding affinities, kinetics, and mechanistic pathways, which are critical for designing more effective derivatives.

In conclusion, 3-(Phenylaminocarbonyl)-5-Nitrophenylboronic Acid (CAS No. 871332-91-1) represents a significant advancement in chemical biology research due to its unique structural properties and broad range of applications. Its role as a protease inhibitor, crosslinking agent, and synthetic intermediate underscores its importance in both academic research and industrial drug development. As our understanding of biochemical pathways continues to evolve, compounds like this will undoubtedly play an even greater role in shaping the future of medicine.